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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the discovery, mechanism of action,
and preclinical development of GlyH-101, a potent and reversible inhibitor of the Cystic
Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel.

Discovery and Initial Characterization

GlyH-101 was identified through a high-throughput screening of a diverse library of 100,000
small molecules.[1][2] The screening aimed to identify inhibitors of the CFTR protein, a CAMP-
regulated epithelial chloride channel that is defective in cystic fibrosis.[1] This effort led to the
discovery of four novel chemical classes of CFTR inhibitors with an inhibitory constant (Ki) of
less than 10 uM, one of which was the glycine hydrazides, the class to which GlyH-101
belongs.[1][2]

Subsequent structure-activity relationship (SAR) analysis of synthesized glycine hydrazide

analogues revealed that maximal inhibitory potency was achieved with N-(2-naphthalenyl) and
3,5-dibromo-2,4-dihydroxyphenyl substituents, culminating in the identification of GlyH-101 (N-
(2-naphthalenyl)-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]glycine hydrazide).[1][2] GlyH-
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101 demonstrated rapid and reversible inhibition of CFTR CI- conductance in less than one
minute.[1][2]

Property Value Reference
Molecular Formula C19H15Br2Ns0Os [3]
Molecular Weight 493.15 g/mol [4]

CAS Number 328541-79-3 [3]

Water Solubility ~1 mM [1112]

Purity >95% [3]

Mechanism of Action: Pore Occlusion

Electrophysiological studies revealed that GlyH-101 acts as an open-channel blocker,
physically occluding the CFTR pore near its external entrance.[1][2][5] This mechanism is
distinct from other CFTR inhibitors like CFTRinh-172.[1][6] The pore-blocking action of GlyH-
101 leads to a voltage-dependent inhibition of CFTR, causing a strong inward rectification of
the current-voltage relationship.[1][5][7]

Key Characteristics of GlyH-101 Inhibition:

Parameter Observation Reference
Inhibition Onset < 1 minute [1][2]
Reversibility Rapidly reversible [11[2]

] Pore occlusion near the
Mechanism [1][2][5]
external entrance

Voltage Dependence Strong inward rectification [1][5]I6]
Potency independent of pH

pH Independence [11[2]
from 6.5-8.0

Quantitative Analysis of CFTR Inhibition

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://www.benchchem.com/product/b15614586/docs?utm_src=pdf-body#glyh-101-a-technical-guide-to-its-discovery-and-development
https://pubmed.ncbi.nlm.nih.gov/15277574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2229623/
https://www.benchchem.com/product/b15614586/docs?utm_src=pdf-body#glyh-101-a-technical-guide-to-its-discovery-and-development
https://www.stemcell.com/products/glyh-101.html
https://www.axonmedchem.com/2572-glyh-101
https://www.stemcell.com/products/glyh-101.html
https://pubmed.ncbi.nlm.nih.gov/15277574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2229623/
https://www.stemcell.com/products/glyh-101.html
https://www.benchchem.com/product/b15614586/docs?utm_src=pdf-body#glyh-101-a-technical-guide-to-its-discovery-and-development
https://pubmed.ncbi.nlm.nih.gov/15277574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2229623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4012685/
https://pubmed.ncbi.nlm.nih.gov/15277574/
https://rupress.org/jgp/article/124/2/125/33702/Discovery-of-Glycine-Hydrazide-Pore-occluding-CFTR
https://www.benchchem.com/product/b15614586/docs?utm_src=pdf-body#glyh-101-a-technical-guide-to-its-discovery-and-development
https://www.benchchem.com/product/b15614586/docs?utm_src=pdf-body#glyh-101-a-technical-guide-to-its-discovery-and-development
https://pubmed.ncbi.nlm.nih.gov/15277574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4012685/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4128068/
https://www.benchchem.com/product/b15614586/docs?utm_src=pdf-body#glyh-101-a-technical-guide-to-its-discovery-and-development
https://pubmed.ncbi.nlm.nih.gov/15277574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2229623/
https://pubmed.ncbi.nlm.nih.gov/15277574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2229623/
https://pubmed.ncbi.nlm.nih.gov/15277574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2229623/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4012685/
https://pubmed.ncbi.nlm.nih.gov/15277574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4012685/
https://rupress.org/jgp/article/124/2/125/33702/Discovery-of-Glycine-Hydrazide-Pore-occluding-CFTR
https://pubmed.ncbi.nlm.nih.gov/15277574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2229623/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614586?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed patch-clamp and whole-cell recording experiments have quantified the inhibitory
effects of GlyH-101 on CFTR channel function.

Membrane Potential Apparent Ki (uM) Reference
+60 mV 1.4 [1][2][5]
+20 mV 3.8 [6](8]

-20 mV 5.0 [6]i8]

60 mV 5.6 [1][2][5]

Mean Channel Open Time

Condition Reference
(ms)

Control (-60 mV holding

potential) 264 [11[2][5]

5 pM GlyH-101 (-60 mV

holding potential) 13 [11[215]

Preclinical Efficacy In Vivo

The therapeutic potential of GlyH-101 as an anti-secretory agent has been demonstrated in a
mouse model of cholera.

Inhibition of Cholera Toxin-Induced Intestinal Fluid
Secretion:

Reduction in Fluid
Treatment Dose . Reference
Secretion

Intraluminal GlyH-101 2.5 pg ~80% [1112]9]
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Topical application of 10 uM GlyH-101 in mice also rapidly and reversibly inhibited forskolin-
induced hyperpolarization in nasal potential difference measurements, further confirming its in
vivo activity.[1][2][9]

Off-Target Effects and Specificity

While GlyH-101 is a potent CFTR inhibitor, subsequent studies have revealed that it can also
affect other ion channels and cellular processes, particularly at concentrations used for
complete CFTR inhibition.

Known Off-Target Effects of GlyH-101:

ICs0 /
Target Effect . Reference
Concentration

5.38 pM (PS120

VSORC Inhibition cells), 6.26 uM (PCT [71[10]
cells)
CaCC Inhibition Effective at 5-10 pM [7]
Orail/STIM1 Inhibition of SOCE Effective at 10 uM [11]
o Strong inhibition at 10
ENaC (afy and dpy) Inhibition [11]

pM

) ) Increased ROS levels,
Mitochondria o [12]
depolarization

These findings highlight the importance of careful dose-selection and consideration of potential
off-target effects when using GlyH-101 as a research tool.

Experimental Protocols
High-Throughput Screening for CFTR Inhibitors

The initial discovery of the glycine hydrazide class of inhibitors was performed using a cell-
based fluorescence assay.

Methodology:
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Fischer rat thyroid (FRT) cells co-expressing human wild-type CFTR and a halide-sensing
yellow fluorescent protein (YFP-H148Q) were used.[2]

Cells were incubated with an activating cocktail (e.g., forskolin, IBMX, apigenin) for 15
minutes to stimulate CFTR.[2][9]

Test compounds (at 25 pM) were added to the cells.[2]
lodide influx was induced by the rapid addition of an iodide-containing solution.[2]

The rate of decrease in YFP fluorescence, corresponding to iodide influx through CFTR, was
measured to determine inhibitory activity.
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High-throughput screening workflow for CFTR inhibitors.

Whole-Cell Patch-Clamp Electrophysiology

This technigue was used to characterize the voltage-dependent inhibition of CFTR by GlyH-
101.

Methodology:
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Whole-cell currents were recorded from CFTR-expressing FRT cells.[1][7]
CFTR was maximally stimulated using forskolin (5 puM).[8]

Membrane potential was held at a specific voltage (e.g., -40 mV or -100 mV) and then
stepped through a series of voltages (e.g., from -100 mV to +100 mV in 20 mV increments).

[7]L8]

Currents were recorded before and after the application of varying concentrations of GlyH-
101.[7][8]

The current-voltage relationship was plotted to determine the nature of the block and to
calculate the inhibitory constant (Ki) at different voltages.[8]
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Workflow for whole-cell patch-clamp analysis of GlyH-101.
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In Vivo Closed-Loop Model of Cholera

This model was used to assess the efficacy of GlyH-101 in reducing intestinal fluid secretion.

Methodology:

Mice were fasted for 24 hours.[13]
o Under anesthesia, three closed ileal loops were surgically isolated.[13]

e Loops were injected with 100 uL of either PBS (control), cholera toxin (1 ug) in PBS, or
cholera toxin plus GlyH-101 (2.5 ug) in PBS.[2][13]

e The abdomen was closed, and the mice were allowed to recover.
o After 4 hours, the mice were euthanized, and the intestinal loops were removed.[2][13]

e The loop length and weight were measured to quantify the net fluid secretion.[2][13]
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In vivo closed-loop model for testing anti-secretory efficacy.

Signaling and Interaction Pathway
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GlyH-101 directly interacts with the CFTR channel, which is activated by cAMP-dependent
signaling pathways. The primary mechanism is the physical blockage of the ion-conducting
pore.

CFTR Activation Pathway

ATP  fmmmmm oo cAMP

ACH W‘

PKA Phosphorylates

CFTR (Inactive)

w‘

GPCR MV Adenylyl Cyclase CFTR (Active)

Chloride Efflux
Blocked

Click to download full resolution via product page

Mechanism of CFTR activation and inhibition by GlyH-101.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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